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Compound of Interest

Compound Name: A 922500

Cat. No.: B1666454 Get Quote

Technical Support Center: A 922500
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effective dissolution and use of A 922500
powder for experimental purposes.

Frequently Asked Questions (FAQs)
Q1: What is A 922500 and what is its primary mechanism of action?

A 922500 is a potent, selective, and orally bioavailable inhibitor of diacylglycerol

acyltransferase 1 (DGAT-1).[1][2][3][4][5] DGAT-1 is a key enzyme that catalyzes the final step

in triglyceride synthesis. By inhibiting DGAT-1, A 922500 blocks the production of triglycerides,

making it a valuable tool for research in areas such as obesity, type 2 diabetes, and other lipid

metabolism disorders. It demonstrates high selectivity for DGAT-1 over other acyltransferases

like DGAT-2, ACAT1, and ACAT2.

Q2: What are the recommended solvents for dissolving A 922500 powder?

A 922500 is soluble in organic solvents such as DMSO and DMF. It has limited solubility in

ethanol and is considered insoluble in water. For in vitro experiments, DMSO is the most

commonly recommended solvent. It is crucial to use fresh, anhydrous DMSO as the presence

of moisture can significantly reduce the solubility of the compound.
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Q3: How should I prepare a stock solution of A 922500?

To prepare a stock solution, dissolve the A 922500 powder in the solvent of choice, such as

DMSO. To aid dissolution, you can warm the solution to 37°C for 10 minutes or use sonication.

It is recommended to prepare a concentrated stock solution (e.g., 10 mM to 50 mM in DMSO)

which can then be diluted to the final working concentration in your experimental medium.

Q4: How should I store the A 922500 powder and stock solutions?

The A 922500 powder should be stored at -20°C for long-term stability (up to 3 years). Stock

solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C for up to 2 years or -20°C for up to 1 year.

Troubleshooting Guide
Issue 1: The A 922500 powder is not dissolving completely.

Possible Cause: The solvent may have absorbed moisture, especially if you are using

DMSO.

Solution: Use a fresh, unopened bottle of anhydrous DMSO.

Possible Cause: The concentration you are trying to achieve is too high for the chosen

solvent.

Solution: Refer to the solubility data table below. Try dissolving a smaller amount of

powder or increasing the volume of the solvent.

Possible Cause: The dissolution process may be slow.

Solution: Gently warm the solution to 37°C for a short period (e.g., 10 minutes) or use an

ultrasonic bath to aid dissolution.

Issue 2: Precipitation is observed after diluting the DMSO stock solution in an aqueous

medium.

Possible Cause: A 922500 has poor aqueous solubility. When the DMSO concentration is

significantly lowered by dilution in an aqueous buffer, the compound may precipitate out.
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Solution: Minimize the final concentration of DMSO in your culture medium, typically

keeping it below 0.5%. For animal studies, specific formulations with co-solvents like

PEG300 and surfactants like Tween-80 are necessary to maintain solubility.

Solution: Prepare intermediate dilutions in a solvent compatible with both DMSO and the

aqueous medium, if possible.

Solution: For cellular assays, add the diluted compound to the medium with gentle mixing.

Issue 3: Inconsistent experimental results are observed.

Possible Cause: Degradation of the compound due to improper storage or repeated freeze-

thaw cycles of the stock solution.

Solution: Aliquot the stock solution into single-use volumes and store them at -80°C. Avoid

using a stock solution that has been repeatedly frozen and thawed.

Possible Cause: Inaccurate concentration of the stock solution.

Solution: Ensure the powder was weighed accurately and the correct volume of solvent

was added. Use calibrated pipettes for all measurements.

Data Presentation
Table 1: Solubility of A 922500 in Various Solvents
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Solvent Solubility Source

DMSO ≥ 50 mg/mL (116.69 mM)

DMSO 86 mg/mL (200.7 mM)

DMSO 73 mg/mL (170.37 mM)

DMSO Soluble to 50 mM

DMSO 20 mg/mL

DMSO 10 mg/mL

DMF 20 mg/mL

Ethanol ~200 µg/mL (0.2 mg/mL)

Water Insoluble

DMSO:PBS (pH 7.2) (1:10) 0.1 mg/mL

Table 2: Stock Solution Preparation Examples

Desired Concentration
Mass of A 922500 (for 1 mL
final volume)

Volume of DMSO

1 mM 0.4285 mg 1 mL

5 mM 2.1425 mg 1 mL

10 mM 4.285 mg 1 mL

Note: Based on a molecular weight of 428.48 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out 4.285 mg of A 922500 powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube.
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Add 1 mL of fresh, anhydrous DMSO to the tube.

Vortex the tube until the powder is completely dissolved. If necessary, warm the tube to 37°C

for 10 minutes or place it in an ultrasonic bath for a few minutes.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Formulation

For oral administration in animal models, a common formulation is as follows:

Prepare a stock solution of A 922500 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL.

This formulation results in a final solvent composition of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.

Note: It is recommended to prepare this formulation fresh before each use.

Visualizations
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Caption: Signaling pathway of DGAT1 inhibition by A 922500.
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Caption: Experimental workflow for dissolving A 922500 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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